Cas no 672299-63-7 (O-cyclopropylhydroxylamine;hydrochloride)

• Product Name: O-cyclopropylhydroxylamine;hydrochloride
• CAS No: 672299-63-7
• MF: C₃H₈ClNO
• MW: 109.554719924927
• CID: 1093724
• PubChem ID: 22385583
• Update Time: 2025-07-02

O-cyclopropylhydroxylamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• O-Cyclopropylhydroxylamine hydrochloride
• O-cyclopropylhydroxylamine;hydrochloride
• O-Cyclopropyl-hydroxylamine hydrochloride
• SCHEMBL1500025
• 672299-63-7
• EN300-19313921
• AKOS022188387
• DB-115171

• MDL： MFCD27996917
• Inchi： 1S/C3H7NO.ClH/c4-5-3-1-2-3;/h3H,1-2,4H2;1H
• InChI Key： XRFWKAODRFSVDG-UHFFFAOYSA-N
• SMILES： Cl.O(C1CC1)N

Computed Properties

• Exact Mass: 109.0294416g/mol
• Monoisotopic Mass: 109.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 33.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Organooxygen compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds

Additional information on O-cyclopropylhydroxylamine;hydrochloride

Comprehensive Overview of O-cyclopropylhydroxylamine hydrochloride (CAS No. 672299-63-7)

O-cyclopropylhydroxylamine hydrochloride (CAS No. 672299-63-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its cyclopropyl and hydroxylamine functional groups, serves as a versatile building block in synthetic chemistry. Its unique structure enables applications in the development of novel drug intermediates and biologically active molecules, making it a subject of interest for researchers exploring small-molecule therapeutics and crop protection agents.

In recent years, the demand for O-cyclopropylhydroxylamine hydrochloride has surged due to its role in medicinal chemistry and preclinical studies. Researchers frequently search for "CAS 672299-63-7 supplier" or "O-cyclopropylhydroxylamine HCl synthesis," reflecting its importance in high-throughput screening and lead optimization. The compound's hydrochloride salt form enhances its stability, facilitating storage and handling in laboratory settings. Its molecular weight (149.59 g/mol) and solubility profile further contribute to its utility in organic synthesis.

The cyclopropyl ring in O-cyclopropylhydroxylamine hydrochloride is a key structural feature, often exploited to modulate bioavailability and metabolic stability in drug candidates. This aligns with trending topics like "fragment-based drug design" and "scaffold hopping," where researchers seek to improve pharmacokinetic properties. Additionally, its potential in nitroxide-mediated polymerization (NMP) has sparked interest in materials science, particularly for designing smart polymers.

From an SEO perspective, queries such as "buy O-cyclopropylhydroxylamine HCl" or "672299-63-7 price" highlight commercial interest. Suppliers often emphasize its high purity (>98%) and compatibility with amide coupling reactions, addressing the needs of peptide chemists. The compound's safety data (non-hazardous under standard conditions) also makes it a preferred choice for academic laboratories and industrial R&D.

Emerging applications of O-cyclopropylhydroxylamine hydrochloride include its use in proteolysis-targeting chimeras (PROTACs), a hot topic in targeted protein degradation. Its hydroxylamine moiety enables conjugation with E3 ligase ligands, a strategy gaining traction in oncology research. Furthermore, its relevance to sustainable chemistry is underscored by its role in green synthesis protocols, reducing reliance on heavy metal catalysts.

In summary, O-cyclopropylhydroxylamine hydrochloride (CAS No. 672299-63-7) is a multifaceted compound bridging pharmaceutical innovation and material science. Its structural versatility, coupled with rising demand in drug discovery pipelines, positions it as a critical reagent for modern chemical biology endeavors. As research evolves, its applications in bioconjugation and catalysis are expected to expand, reinforcing its status as a high-value chemical entity.